Cas no 2680539-52-8 (3-Cyanopyrrolidine-1-sulfonyl fluoride)

3-Cyanopyrrolidine-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative used primarily in chemical biology and medicinal chemistry research. Its key advantage lies in its reactivity as a covalent inhibitor, selectively targeting nucleophilic residues in enzymes, particularly serine hydrolases. The cyanopyrrolidine moiety enhances binding affinity and selectivity, while the sulfonyl fluoride group enables irreversible modification of active sites. This compound is valued for its stability in aqueous conditions and compatibility with high-throughput screening. Its applications include activity-based protein profiling (ABPP) and the development of targeted covalent inhibitors, making it a useful tool for studying enzyme function and drug discovery.
3-Cyanopyrrolidine-1-sulfonyl fluoride structure
2680539-52-8 structure
Product Name:3-Cyanopyrrolidine-1-sulfonyl fluoride
CAS No:2680539-52-8
MF:C5H7FN2O2S
MW:178.184683084488
CID:5464883
Update Time:2025-10-24

3-Cyanopyrrolidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 3-cyanopyrrolidine-1-sulfonyl fluoride
    • Z3489016071
    • 3-Cyanopyrrolidine-1-sulfonyl fluoride
    • Inchi: 1S/C5H7FN2O2S/c6-11(9,10)8-2-1-5(3-7)4-8/h5H,1-2,4H2
    • InChI Key: NBMZWJLGKKGKRI-UHFFFAOYSA-N
    • SMILES: S(N1CCC(C#N)C1)(=O)(=O)F

Computed Properties

  • Exact Mass: 178.02122681 g/mol
  • Monoisotopic Mass: 178.02122681 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 69.6
  • Molecular Weight: 178.19

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Additional information on 3-Cyanopyrrolidine-1-sulfonyl fluoride

3-Cyanopyrrolidine-1-sulfonyl Fluoride (CAS No. 2680539-52-8): A Comprehensive Overview

The compound 3-Cyanopyrrolidine-1-sulfonyl Fluoride (CAS No. 2680539-52-8) is a highly specialized chemical entity with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a sulfonyl fluoride group and a cyano substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

Chemical Structure and Properties

3-Cyanopyrrolidine-1-sulfonyl Fluoride consists of a five-membered pyrrolidine ring, where the nitrogen atom is part of the ring structure. The sulfonyl fluoride group (-SO₂F) is attached to the nitrogen atom at position 1, while a cyano group (-CN) is located at position 3 of the ring. This arrangement creates a molecule with both nucleophilic and electrophilic characteristics, depending on the reaction conditions.

The compound exhibits a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane, acetonitrile, and THF. Its sulfonyl fluoride group is highly reactive, making it an excellent leaving group in substitution reactions. This property has been exploited in various synthetic routes to construct complex molecules with high precision.

Synthesis and Applications

The synthesis of 3-Cyanopyrrolidine-1-sulfonyl Fluoride typically involves multi-step processes that begin with the preparation of the corresponding pyrrolidine derivative. The introduction of the sulfonyl fluoride group is often achieved through nucleophilic substitution reactions or via the use of sulfonylation reagents such as thionyl chloride or sulfuryl chloride.

In recent years, this compound has gained attention in the pharmaceutical industry due to its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized 3-Cyanopyrrolidine-1-sulfonyl Fluoride to construct peptide mimetics, which are known for their potential in drug discovery and development. These mimetics often exhibit enhanced stability and bioavailability compared to their natural counterparts.

Moreover, 3-Cyanopyrrolidine-1-sulfonyl Fluoride has been employed in the development of advanced materials, such as polymeric coatings and adhesives. Its ability to participate in nucleophilic aromatic substitution reactions makes it a valuable building block for constructing functional polymers with tailored properties.

Recent Research Findings

Recent studies have highlighted the potential of 3-Cyanopyrrolidine-1-sulfonyl Fluoride in catalytic processes. For example, researchers have demonstrated that this compound can act as a catalyst in certain organocatalytic reactions, enabling efficient transformations under mild conditions. This discovery opens new avenues for its application in green chemistry and sustainable chemical synthesis.

In addition to its catalytic applications, 3-Cyanopyrrolidine-1-sulfonyl Fluoride has been investigated for its role in click chemistry reactions. These reactions are known for their high efficiency and selectivity, making them ideal for constructing complex molecular architectures. By incorporating this compound into click chemistry protocols, scientists have successfully synthesized novel compounds with potential applications in drug delivery systems and nanotechnology.

Safety and Handling

Despite its valuable properties, proper handling of 3-Cyanopyrrolidine-1-sulfonyl Fluoride is essential due to its reactive nature. It should be stored in a cool, dry place away from incompatible materials such as strong bases or oxidizing agents. Gloves and protective eyewear should be worn during handling to minimize exposure risks.

In conclusion, 3-Cyanopyrrolidine-1-sulfonyl Fluoride (CAS No. 2680539-52-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemical synthesis, offering exciting opportunities for innovation in pharmaceuticals, materials science, and beyond.

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